Cas no 1105223-88-8 (N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105223-88-8
• MF: C₂₂H₁₉N₃O₂S
• MW: 389.470163583755
• CID: 5388015
• Update Time: 2025-06-08

N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

• Inchi： 1S/C22H19N3O2S/c1-14-7-6-8-15(2)19(14)24-18(26)11-25-13-23-20-17(12-28-21(20)22(25)27)16-9-4-3-5-10-16/h3-10,12-13H,11H2,1-2H3,(H,24,26)
• InChI Key： UVFXRFNASSCTRB-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=CC=C1C)(=O)CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

Introduction to N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide and Its Significance in Modern Chemical Biology

N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105223-88-8) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The intricate structure of this molecule, featuring a combination of aromatic rings and heterocyclic systems, makes it a subject of intense study for its pharmacological properties.

The molecular framework of N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide incorporates several key pharmacophoric elements that contribute to its biological relevance. The presence of a thiophene ring fused with a pyrimidine core is particularly noteworthy, as such structures are commonly found in bioactive molecules targeting various cellular pathways. The acetamide moiety at the C-terminal end further enhances the compound's potential for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The compound in question has been extensively studied for its potential role in modulating biological processes associated with inflammation, cancer, and neurodegenerative diseases. Its structural features suggest that it may interfere with key enzymatic pathways by acting as a competitive inhibitor or by modulating the activity of specific receptors.

One of the most compelling aspects of N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide is its ability to exhibit dual functionality. The aromatic ring system provides a platform for π-stacking interactions with biological targets, while the heterocyclic core offers opportunities for selective binding to specific enzymes or receptors. This dual nature makes the compound a promising candidate for drug development.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex heterocyclic framework.

Recent studies have highlighted the potential of N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide as an anti-inflammatory agent. In preclinical trials, the compound has demonstrated significant inhibitory effects on key pro-inflammatory cytokines such as TNF-α and IL-6. These findings are particularly exciting given the high unmet medical need for effective anti-inflammatory therapies with minimal side effects.

The pharmacokinetic profile of this compound is another area of active investigation. Studies have shown that it exhibits good oral bioavailability and moderate tissue distribution upon administration. This suggests that it may be suitable for therapeutic use in vivo without significant metabolism or excretion issues.

The role of computational chemistry in optimizing the pharmacological properties of N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide cannot be overstated. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug-target interactions. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other bioactive molecules targeting different pathways, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. Additionally, investigating its mechanism of action at a molecular level will provide valuable insights into its biological effects and guide further optimization efforts.

In conclusion, N-(2,6-dimethylphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3--y}acetamide (CAS No. 1105223-88--8) represents a significant advancement in the field of chemical biology and pharmaceutical research. Its complex structure and promising biological activities make it a valuable tool for developing novel therapeutic agents aimed at treating various diseases.